
A Technical Guide to 2-Bromo-4-butanolide:
Commercial Availability, Synthesis, and Safety

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-4-butanolide

Cat. No.: B017668 Get Quote

For researchers, scientists, and professionals in drug development, understanding the

procurement landscape of key chemical reagents is paramount. This guide provides an in-

depth overview of the commercial availability, suppliers, chemical properties, and handling of 2-
Bromo-4-butanolide (CAS No. 5061-21-2), a versatile intermediate in organic synthesis.

Chemical and Physical Properties
2-Bromo-4-butanolide, also known as α-Bromo-γ-butyrolactone, is a halogenated organic

compound with a five-membered lactone ring structure.[1] Its physical and chemical properties

are crucial for its application in various synthetic protocols. The compound typically appears as

a colorless to pale yellow liquid.[1][2]
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Property Value

Molecular Formula C4H5BrO2[3]

Molecular Weight 164.99 g/mol [4]

CAS Number 5061-21-2[2]

Boiling Point 138 °C at 6 mmHg[4][5]

Density 1.786 g/mL at 25 °C[4][5]

Refractive Index (n20/D) 1.508[4]

Flash Point 109 °C[2]

Storage Temperature 2-8°C, under an inert atmosphere[1][5]

Commercial Availability and Suppliers
2-Bromo-4-butanolide is commercially available from a variety of suppliers, primarily based in

China, with some distributors in other regions.[6] Purity levels are typically offered at 98% or

higher.[2][7] The global trade of this chemical is significant, with China being the dominant

exporter.[6]
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Supplier Location Purity
Available
Quantities

CymitQuimica - 97%

5g, 10g, 25g, 100g,

500g, 5kg, 10kg,

25kg[3]

Taian Jiayue Bio-

chemical Co. LTD.
China 99% 1kg[7]

Nanjing Winsome

Chemical Limited
China 98% (GC) 50KG, 250KG[7]

J & K SCIENTIFIC

LTD.
- 98% 25G, 100G[7]

TCI (Shanghai)

Development Co., Ltd.
China >95.0% (GC) 25G, 500G[7]

BeiJing Hwrk

Chemicals Limted
China 98.00% 1kg[7]

Shanghai Minstar

Chemical Co., Ltd.
China - Min. Order: 1 Gram[8]

Dayang Chem

(Hangzhou) Co.,Ltd.
China -

Min. Order: 1

Kilogram[8]

GIHI CHEMICALS

CO.,LIMITED
China 99%

Min. Order: 1

Kilogram[8]

Jinan Finer Chemical

Co., Ltd.
China -

Min. Order: 1 Metric

Ton[8]

Fluorochem EU Ltd - Technical Grade Bulk[9]

Chemwill Asia Co.,

Ltd.
China 99%

Min. Order: 5

Kiloliter[10]
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A common application of 2-Bromo-4-butanolide is as a reactant in organic synthesis. For

instance, it can be used to produce 3-piperidin-1-yl-dihydro-furan-2-one.[8] Below is a general

synthetic procedure for the preparation of α-bromo-γ-butyrolactone from γ-butyrolactone.

Synthesis of α-bromo-γ-butyrolactone (Bromination of γ-butyrolactone)[4][5]

Materials:

γ-butyrolactone (2.32 mol)

Sulfur (0.086 mol)

Bromine (2.70 mol)

Equipment:

1000 mL reaction vessel

Stirring device

Refluxing device

Thermometer

Dropping funnel

Nitrogen introduction tube

Procedure:

Add 200 g (2.32 mol) of γ-butyrolactone and 2.76 g of sulfur to the reaction vessel.

Load 431 g (2.70 mol) of bromine into the dropping funnel.

Begin stirring and slowly add the bromine dropwise, maintaining the reaction temperature

below 40 °C.

After the addition is complete, raise the temperature to approximately 90 °C and maintain for

1 hour.
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Subsequently, increase the temperature to about 110 °C and continue the reaction for 3

hours.
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General Workflow for Chemical Synthesis

Prepare Reactants & Catalyst

Assemble Reaction Apparatus

Controlled Reagent Addition
(e.g., Dropwise)

Initial Reaction Phase
(e.g., 90°C for 1 hr)

Secondary Reaction Phase
(e.g., 110°C for 3 hrs)

Reaction Work-up
(Quenching, Extraction)

Purification
(e.g., Distillation, Chromatography)

Product Analysis
(e.g., GC, NMR)
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Supplier Selection Logic

Identify Need for
2-Bromo-4-butanolide

Required Purity?

Search for Suppliers
with >98% Purity

High

Search for Suppliers
with Standard Purity

Standard

Required Quantity?

Contact Bulk Suppliers

Bulk

Contact Lab Scale Suppliers

Lab Scale

Supplier Location/
Shipping Time?

Prioritize Domestic Suppliers

Fast Delivery

Consider International Suppliers

Cost Saving

Request Quotes

Select Supplier and Purchase

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b017668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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